Cas no 2034450-61-6 (4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide
• CAS No: 2034450-61-6
• MF: C₁₅H₂₂FNO₄S
• MW: 331.402886867523
• CID: 5351851
• Update Time: 2025-06-10

4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-methylbenzenesulfonamide
• 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzenesulfonamide
• 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C15H22FNO4S/c1-11-10-13(2-3-14(11)16)22(19,20)17-7-4-15(18)12-5-8-21-9-6-12/h2-3,10,12,15,17-18H,4-9H2,1H3
• InChI Key： PSWYWTAXXGOAHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NCCC(C1CCOCC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 1.7
• Topological Polar Surface Area: 84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 2034450-61-6 and Product Name: 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide

The compound with the CAS number 2034450-61-6 and the product name 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluoro substituent, combined with a hydroxy group and an oxan-4-yl moiety, contributes to its distinct chemical properties and biological activity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent research findings.

The structural framework of this compound is characterized by a methylbenzene-1-sulfonamide core, which is a well-known pharmacophore in drug discovery. The introduction of a fluoro atom at the 4-position of the benzene ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the 3-hydroxy-3-(oxan-4-yl)propyl side chain introduces hydrophilicity and flexibility, potentially influencing both solubility and binding affinity. This balance between hydrophobic and hydrophilic regions makes the compound an attractive candidate for further development.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide has led to the discovery of novel compounds with enhanced efficacy and reduced side effects. For instance, studies have shown that fluorinated sulfonamides can improve binding affinity to target enzymes by increasing electronic density and reducing steric hindrance.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex structure. The introduction of the oxan-4-yl group requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in flow chemistry have also been explored to optimize the synthesis process, reducing reaction times and improving scalability.

One of the most promising applications of this compound is in the field of oncology. Preclinical studies have demonstrated that sulfonamide derivatives can inhibit key enzymes involved in cancer cell proliferation. The fluoro substituent enhances the ability of these compounds to interact with biological targets, leading to potent antitumor effects. Furthermore, the presence of a hydroxy group allows for further derivatization, enabling the development of analogs with tailored biological activities. This flexibility makes the compound a valuable scaffold for drug discovery efforts.

Another area where this compound shows significant potential is in inflammatory diseases. Research indicates that sulfonamides can modulate inflammatory pathways by inhibiting key signaling molecules. The structural features of 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide, particularly the fluoro atom and the hydroxy group, contribute to its ability to interact with inflammatory mediators effectively. Clinical trials are currently underway to evaluate its efficacy in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of this compound are also worth mentioning. The balance between lipophilicity and hydrophilicity ensures good oral bioavailability while minimizing toxicity. Additionally, the metabolic stability provided by the fluoro substituent prolongs its half-life in vivo, allowing for less frequent dosing. These characteristics make it an ideal candidate for development into a therapeutic agent.

In conclusion, 4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylbenzene-1-sulfonamide (CAS No. 2034450-61-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further development in oncology and inflammatory diseases. Continued research efforts are expected to uncover additional benefits and expand its therapeutic index.